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Compound of Interest

Compound Name: Congressane

Cat. No.: B1210604

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

Congressane, also known as diamantane, is a unique polycyclic hydrocarbon with a cage-like
structure, valued for its thermal stability and rigidity.[1] While its stability is an asset in many
applications, proper handling and disposal are paramount to ensure laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
proper disposal of Congressane, aligning with best practices for laboratory chemical waste
management.

Essential Safety and Handling Information

Congressane is classified as a hazardous substance, causing skin and eye irritation, and may
lead to respiratory irritation.[2][3] Therefore, strict adherence to safety protocols is mandatory
when handling this chemical.

Key Physical and Chemical Properties:
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Property Value

CAS Number 2292-79-7

Molecular Formula CiaHz20

Molecular Weight 188.31 g/mol

Appearance Colorless to white crystalline solid

Melting Point 244.73 °C (472.51 °F; 517.88 K)[1]

Hazards Skin irritant, Eye irritant, Respiratory irritant[2][3]

Step-by-Step Disposal Protocol

Given the lack of specific disposal guidelines for Congressane, a conservative approach,

treating it as a hazardous chemical waste, is required.

Experimental Protocol: Waste Segregation and Containment

o Personal Protective Equipment (PPE): Before handling Congressane waste, all personnel

must wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

» Waste Identification: All waste containing Congressane must be clearly labeled as

"Hazardous Waste: Congressane."

e Segregation: Do not mix Congressane waste with other chemical waste streams unless

explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can lead to unforeseen reactions.

o Containerization: Use a designated, leak-proof, and chemically resistant container for all

solid Congressane waste. Ensure the container is securely sealed to prevent any release.

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from sources of ignition and incompatible materials.

Disposal Plan: Professional Waste Management
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o Contact EHS: Notify your institution's EHS department or equivalent safety office to arrange
for the pickup and disposal of the Congressane waste.

o Licensed Disposal Service: The disposal of Congressane must be handled by a licensed
professional waste disposal service.[4] Do not attempt to dispose of Congressane via
standard laboratory drains or as regular solid waste.[4]

o Documentation: Maintain accurate records of the amount of Congressane waste generated
and its disposal date, in accordance with your institution's and local regulations.

Congressane Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Congressane.
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Caption: Decision workflow for the safe disposal of Congressane waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
compliance with environmental regulations, reinforcing your commitment to responsible
chemical handling and building trust in your laboratory's safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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